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Cat. No.: B15554612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a detailed guide for the conjugation of proteins with Sulfo-Cy5 Picolyl
Azide. This bright and photostable fluorescent dye is ideal for labeling proteins through

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a highly efficient and specific click

chemistry reaction. The resulting fluorescently labeled proteins are valuable tools for a wide

range of applications, including fluorescence microscopy, flow cytometry, and in-vivo imaging,

enabling precise tracking and quantification of proteins in complex biological systems.

The picolyl azide moiety enhances the efficiency of the CuAAC reaction, allowing for faster

kinetics and lower copper concentrations, which is beneficial for maintaining the integrity of

sensitive proteins. The sulfo-group on the Cy5 dye ensures high water solubility, minimizing

aggregation and non-specific binding of the labeled protein.
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Property Value Reference

Excitation Maximum (λex) ~649 nm [1]

Emission Maximum (λem) ~670 nm [1]

Molar Extinction Coefficient (ε)

at λex
~250,000 M⁻¹cm⁻¹ [2]

Molecular Weight Varies by manufacturer Consult product datasheet

Reactive Group Picolyl Azide [3]

Target Functional Group Alkyne [4]

Table 2: Recommended Reaction Parameters for CuAAC
Protein Conjugation
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Parameter
Recommended
Range/Value

Notes

Reactants

Alkyne-Modified Protein

Concentration
1-10 mg/mL

Higher concentrations can

improve reaction efficiency.

Sulfo-Cy5 Picolyl Azide to

Protein Molar Ratio
3:1 to 10:1

Start with a 5:1 ratio and

optimize for desired Degree of

Labeling (DOL).[5]

Catalyst System

Copper(II) Sulfate (CuSO₄)

Final Concentration
50-100 µM

Reducing Agent (e.g., Sodium

Ascorbate) Final Concentration

250-500 µM (5-fold excess

over CuSO₄)
Prepare fresh.

Copper-Chelating Ligand (e.g.,

THPTA) Final Concentration

250-500 µM (5-fold excess

over CuSO₄)

Protects protein from copper-

induced damage.[5]

Reaction Conditions

Reaction Buffer
PBS or other amine-free buffer,

pH 7.0-7.5

Avoid buffers containing

primary amines (e.g., Tris).

Reaction Temperature Room Temperature (20-25°C)

Reaction Time 1-4 hours
Monitor reaction progress if

possible.

Purification

Method

Size-Exclusion

Chromatography (e.g.,

Sephadex G-25) or Dialysis

To remove unreacted dye and

catalyst components.[5]

Characterization

Optimal Degree of Labeling

(DOL)
2-6

Varies depending on the

protein and application.[6]
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Experimental Protocols
Protocol 1: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This protocol describes the conjugation of an alkyne-modified protein with Sulfo-Cy5 Picolyl
Azide.

Materials:

Alkyne-modified protein in an amine-free buffer (e.g., PBS, pH 7.2)

Sulfo-Cy5 Picolyl Azide

Anhydrous Dimethylsulfoxide (DMSO)

Copper(II) Sulfate (CuSO₄) stock solution (e.g., 10 mM in water)

Sodium Ascorbate stock solution (e.g., 50 mM in water, prepare fresh)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) stock solution (e.g., 50 mM in water)

Purification column (e.g., Sephadex G-25 spin column)

Reaction tubes

Orbital shaker or rotator

Procedure:

Preparation of Reagents:

Alkyne-Modified Protein: Prepare the protein at a concentration of 1-10 mg/mL in an

amine-free buffer.

Sulfo-Cy5 Picolyl Azide Stock Solution: Dissolve the Sulfo-Cy5 Picolyl Azide in

anhydrous DMSO to a concentration of 10 mM. Vortex to ensure complete dissolution.

Conjugation Reaction:
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In a reaction tube, add the alkyne-modified protein.

Add the Sulfo-Cy5 Picolyl Azide stock solution to achieve the desired molar ratio (e.g., a

5-fold molar excess over the protein).

Add the THPTA stock solution to a final concentration of 250-500 µM. Gently mix.

Add the CuSO₄ stock solution to a final concentration of 50-100 µM. Gently mix.

Initiate the reaction by adding the freshly prepared Sodium Ascorbate stock solution to a

final concentration of 250-500 µM.

Incubate the reaction mixture at room temperature for 1-4 hours with gentle shaking or

rotation, protected from light.

Purification of the Conjugate:

Purify the Sulfo-Cy5-labeled protein from unreacted dye and catalyst components using a

size-exclusion chromatography column (e.g., Sephadex G-25) or by dialysis against a

suitable buffer (e.g., PBS). Follow the manufacturer's instructions for the chosen

purification method.

Characterization of the Conjugate:

Determine the Degree of Labeling (DOL):

Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and ~649 nm (A₆₄₉)

using a spectrophotometer.

Calculate the protein concentration:

Protein Concentration (M) = [A₂₈₀ - (A₆₄₉ × CF₂₈₀)] / ε_protein

Where CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm (typically

provided by the manufacturer or can be calculated as A₂₈₀ of free dye / A_max of free

dye), and ε_protein is the molar extinction coefficient of the protein at 280 nm.

Calculate the dye concentration:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15554612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dye Concentration (M) = A₆₄₉ / ε_dye

Where ε_dye is the molar extinction coefficient of Sulfo-Cy5 at ~649 nm (~250,000

M⁻¹cm⁻¹).

Calculate the DOL:

DOL = Dye Concentration (M) / Protein Concentration (M)

An optimal DOL is typically between 2 and 6, but may need to be determined empirically

for each specific protein and application to avoid fluorescence quenching and loss of

protein function.[1][6]

Storage:

Store the purified protein conjugate at 4°C for short-term storage or at -20°C or -80°C for

long-term storage, protected from light. The addition of a cryoprotectant like glycerol may

be beneficial for frozen storage.
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Caption: Experimental workflow for protein conjugation with Sulfo-Cy5 Picolyl Azide.
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Caption: Workflow for fluorescence microscopy using a Sulfo-Cy5 labeled protein.
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Caption: Workflow for flow cytometry using a Sulfo-Cy5 labeled antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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